Cas no 35386-78-8 (4-methylbenzene-1-sulfonic acid, benzyl 2-aminopropanoate)

4-Methylbenzene-1-sulfonic acid (p-toluenesulfonic acid, PTSA) is a strong organic acid widely used as a catalyst in esterification, condensation, and polymerization reactions. Its high acidity and solubility in organic solvents make it a versatile reagent in synthetic chemistry. Benzyl 2-aminopropanoate (benzyl alaninate) is an ester derivative of alanine, commonly employed as a protected amino acid intermediate in peptide synthesis. Its benzyl group facilitates selective deprotection under mild conditions. When combined, these compounds may serve as reactants or intermediates in specialized organic transformations, offering controlled reactivity and efficient synthetic pathways. Their stability and well-characterized properties ensure reproducibility in laboratory and industrial applications.

4-methylbenzene-1-sulfonic acid, benzyl 2-aminopropanoate structure

35386-78-8 structure

Product Name:4-methylbenzene-1-sulfonic acid, benzyl 2-aminopropanoate

CAS No:35386-78-8

MF:C₁₇H₂₁NO₅S

MW:351.417343854904

MDL:MFCD00066142

CID:323411

PubChem ID:3084877

Update Time:2025-10-30

4-methylbenzene-1-sulfonic acid, benzyl 2-aminopropanoate Chemical and Physical Properties

Names and Identifiers

- O-Benzyl-DL-alanine toluene-p-sulphonate
- Benzyl L-alaninate 4-methylbenzenesulfonate (1:1)
- DL-ALANINE BENZYL ESTER P-TOLUENESULFONATE
- (Ethyldimethylamine)trihydroaluminum
- [AlH3*(DMEA)]
- 400386_ALDRICH
- Alane N,N-dimethylethylamine complex solution
- alane*Me2NEt
- Alaninbenzylester-Tosylat
- AlH3*EtNMe2
- AlH3*NMe2Et
- AlH3-EtNMe2
- AlH3-NMe2Et
- Dimethylethylamine alane
- rac-Alanine benzyl ester p-toluenesulfonate
- 4-methylbenzene-1-sulfonic acid, benzyl 2-aminopropanoate
- DS-13968
- SY030492
- MFCD00066142
- H-DL-Ala-OBzl.TosOH
- FT-0698435
- Benzyl 2-aminopropanoate 4-methylbenzenesulfonate
- FD21058
- Benzyl2-aminopropanoate4-methylbenzenesulfonate
- A872270
- AKOS016014605
- H-D-ALA-OBZL P-TOSYLATE
- EINECS 255-969-4
- H-DL-Ala-OBzl . p-tosylate
- O-Benzyl-DL-alanine toluene-p-sulfonate
- Benzyl alaninate 4-methylbenzenesulfonate
- FT-0627656
- 4-methylbenzenesulfonic acid; (phenylmethyl) 2-azanylpropanoate
- 46229-47-4
- EN300-270167
- CS-0272271
- O-Benzyl-L-alanine toluene-p-sulphonate
- 2-aminopropanoic acid (phenylmethyl) ester; 4-methylbenzenesulfonic acid
- Benzyl (2r)-2-aminopropanoate 4-methylbenzenesulfonic acid
- C17H21NO5S
- FT-0624401
- A826033
- 4-Methylbenzene-1-sulfonic acid--benzyl alaninate (1/1)
- 35386-78-8
- benzyl 2-aminopropanoate;4-methylbenzenesulfonic acid
- EINECS 252-538-2
- DTXSID30956804
- D-Ala-OBzl.TosOH
- 4-methylbenzene-1-sulfonic acid; benzyl 2-aminopropanoate
- DL-Alanine benzyl ester 4-toluenesulfonate salt
- H-DL-Ala-OBzl p-tosylate
- SCHEMBL1670578
- Benzyl 2-Aminopropanoate Tosylate Salt
- L-Alanine, phenylmethyl ester, 4-methylbenzenesulfonate
- DB-050979
- NWOPHJSSBMABBD-UHFFFAOYSA-N
- BENZYL 2-AMINOPROPANOATE; PARA-TOLUENE SULFONATE
- MDL： MFCD00066142
- Inchi： 1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)
- InChI Key： NWOPHJSSBMABBD-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C(C(C)N)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 351.11404394g/mol
Monoisotopic Mass: 351.11404394g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 371
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115Å²

4-methylbenzene-1-sulfonic acid, benzyl 2-aminopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB476442-5 g	H-DL-Ala-OBzl p-tosylate; .	35386-78-8		5g	€72.20	2022-06-09
abcr	AB476442-25 g	H-DL-Ala-OBzl p-tosylate; .	35386-78-8		25g	€154.00	2022-06-09
abcr	AB476442-100 g	H-DL-Ala-OBzl p-tosylate; .	35386-78-8		100g	€409.40	2022-06-09
abcr	AB476442-250 g	H-DL-Ala-OBzl p-tosylate; .	35386-78-8		250g	€876.60	2022-06-09
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